3,5-Bis(trifluoromethyl)cyclohexanol
Overview
Description
Scientific Research Applications
1. Catalytic Oxidation and Organic Synthesis
3,5-Bis(trifluoromethyl)cyclohexanol and its derivatives have been explored in various catalytic oxidation processes and organic syntheses. For instance, the catalyzed oxidation of cyclohexene with hydrogen peroxide has been facilitated using related compounds, providing access to important compounds like trans-1,2-cyclohexanediol under mild conditions (Yu et al., 2014). Additionally, the synthesis of 2,6-bis(trifluoroacetyl)phenols from cyclohexanones demonstrates the potential of these compounds in producing valuable fluorinated building blocks, advantageous over traditional approaches (Sevenard et al., 2008).
2. Fluorinated Compounds and Material Science
The field of material science also benefits from the use of this compound derivatives. For instance, research has focused on the synthesis and properties of organosoluble polyimides based on derivatives of this compound, showing excellent solubility and thermal stability, making them suitable for advanced microelectronic applications (Yang et al., 2004).
3. Pharmaceutical Research
In pharmaceutical research, derivatives of this compound have been used in the development of neurokinin-1 (NK1) receptor antagonists. These compounds show promise in treating conditions like chemotherapy-induced and postoperative nausea and vomiting (Jiang et al., 2009).
4. Chemical Safety and Handling
Significant attention is also given to the safe handling and preparation of this compound derivatives. Studies like the improved preparation of 3,5-bis(trifluoromethyl)acetophenone highlight the importance of safety in the preparation of potentially explosive compounds (Leazer et al., 2003).
5. Molecular and Supramolecular Structures
Investigations into the molecular and supramolecular structures of cyclohexanol derivatives have also been carried out. This includes studies on the crystal structures of highly-substituted cyclohexanol derivatives, which provide insights into the molecular conformations and potential applications of these compounds (Samshuddin et al., 2014).
Safety and Hazards
Future Directions
While specific future directions for “3,5-Bis(trifluoromethyl)cyclohexanol” are not mentioned in the available literature, related compounds such as “3,5-Bis(trifluoromethyl)phenyl” motifs are being explored for their potential in tackling antibiotic-resistant bacterial infections . This suggests that “this compound” and its derivatives could also be of interest in future research.
Mechanism of Action
Target of Action
This compound is primarily used in laboratory settings for the synthesis of other substances
Mode of Action
As a laboratory chemical, it’s primarily used in the synthesis of other compounds . Its interaction with biological targets, if any, is currently unknown and would require further investigation.
properties
IUPAC Name |
3,5-bis(trifluoromethyl)cyclohexan-1-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F6O/c9-7(10,11)4-1-5(8(12,13)14)3-6(15)2-4/h4-6,15H,1-3H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUAIIBAFJHEYOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(CC1C(F)(F)F)O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F6O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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